Cas no 60175-95-3 (1,3-Thiazinane-4-carboxylic acid)

• Product Name: 1,3-Thiazinane-4-carboxylic acid
• CAS No: 60175-95-3
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD00869029
• CID: 508126
• PubChem ID: 68797
• Update Time: 2025-05-26

1,3-Thiazinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Thiazinane-4-carboxylic acid
• 2H-1,3-Thiazine-4-carboxylicacid, tetrahydro-
• 1,3-Thiazinan-4-carconsaeure
• 1,3-thiazinane-4-carboxylic acid(SALTDATA: HCl)
• Omonasteina
• Omonasteina [INN-Spanish]
• Omonasteine [INN]
• Omonasteinum
• Omonasteinum [INN-Latin]
• Tetrahydro-2H-1,3-thiazine-4-carboxylic acid
• UNII-7X84GC156K

• MDL： MFCD00869029
• Inchi： 1S/C5H9NO2S/c7-5(8)4-1-2-9-3-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： JZKHUBWXBZINMO-UHFFFAOYSA-N
• SMILES： S1CNC(C(=O)O)CC1

Computed Properties

• Exact Mass: 147.03547
• Monoisotopic Mass: 147.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: -2

Experimental Properties

• Density: 1.288
• Boiling Point: 352.3°C at 760 mmHg
• Flash Point: 166.9°C
• Refractive Index: 1.544
• PSA: 49.33
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,3-Thiazinane-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD146228)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Thiazinane-4-carboxylic acid

Introduction to 1,3-Thiazinane-4-carboxylic acid (CAS No: 60175-95-3)

1,3-Thiazinane-4-carboxylic acid, identified by the chemical identifier CAS No 60175-95-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazinane class, a structural motif characterized by a six-membered ring containing sulfur and nitrogen atoms. The presence of a carboxylic acid functional group at the 4-position of the thiazinane ring imparts unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1,3-thiazinane-4-carboxylic acid consists of a central carbon atom double-bonded to a sulfur atom, adjacent to a nitrogen atom, forming the core thiazinane ring. The nitrogen atom is further connected to two carbon atoms, one of which bears the carboxylic acid group. This structural arrangement contributes to the compound's versatility in chemical transformations and biological interactions. The compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

In recent years, 1,3-thiazinane-4-carboxylic acid has been explored as a key intermediate in the synthesis of biologically active molecules. Its thiazinane core is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas. Notably, derivatives of this compound have shown promise in antimicrobial, anti-inflammatory, and anticancer applications. The carboxylic acid moiety allows for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of 1,3-thiazinane-4-carboxylic acid is its role in developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated that certain derivatives exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The compound's ability to modulate these pathways underscores its potential as a lead compound for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 1,3-thiazinane-4-carboxylic acid's interactions with biological systems. Molecular docking simulations and virtual screening techniques have identified promising derivatives with enhanced binding affinity and selectivity. These computational approaches complement traditional experimental methods, accelerating the discovery process and reducing time-to-market for new drugs.

The synthesis of 1,3-thiazinane-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in synthetic methodologies have improved yield and purity, making large-scale production feasible for research and commercial purposes. The availability of high-quality starting materials ensures that researchers can efficiently explore the compound's pharmacological potential.

From a pharmacological perspective, 1,3-thiazinane-4-carboxylic acid derivatives have been investigated for their ability to modulate neurotransmitter systems. Some studies suggest that certain analogs may exhibit properties similar to known psychoactive compounds without undesirable side effects. This opens up avenues for exploring treatments for neurological disorders such as depression and anxiety disorders. The compound's unique structural features make it an attractive candidate for further investigation in this field.

The role of 1,3-thiazinane-4-carboxylic acid in drug development is not limited to small molecule therapeutics. Its structural framework has been incorporated into peptidomimetics and other biopharmaceuticals designed to mimic natural bioactive peptides while avoiding their limitations such as degradation or immunogenicity. These innovations highlight the compound's versatility as a building block in modern drug design strategies.

In conclusion,1,3-Thiazinane-4-carboxylic acid (CAS No: 60175-95-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential biological activity. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple therapeutic areas. As scientific understanding evolves,1,3-thiazinane-4-carboxylic acid is poised to play an increasingly important role in the development of next-generation medicines.